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Compound Name: N,N-Dioctylhexanamide

CAS No.: 55334-54-8

Cat. No.: B13935190
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Introduction: The Role of N,N-Dioctylhexanamide in
Modern Solvent Extraction
N,N-dialkylamides are a promising class of extractants, particularly in the realm of nuclear fuel

reprocessing and selective metal ion separation.[1] These molecules, adhering to the CHON

principle (composed only of Carbon, Hydrogen, Oxygen, and Nitrogen), offer a significant

advantage over traditional extractants like tributylphosphate (TBP) as their degradation

products are fully incinerable, minimizing long-lived radioactive waste.[1] N,N-
Dioctylhexanamide (DOHA), with its two octyl chains attached to the nitrogen atom and a

hexanoyl group, is a key member of this family. Its molecular structure imparts a high affinity for

certain metal ions, particularly actinides, and allows for efficient extraction from aqueous

solutions, typically acidic media, into an organic phase.[2][3]
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This document provides a detailed guide to the experimental setup and protocols for utilizing

N,N-Dioctylhexanamide in solvent extraction applications. The focus is on providing a robust

and reproducible methodology, explaining the scientific rationale behind each step to empower

researchers to adapt and optimize the protocols for their specific needs.

Physicochemical Properties of N,N-
Dioctylhexanamide
A thorough understanding of the extractant's properties is fundamental to designing an effective

solvent extraction process.

Property Value Source

Chemical Formula C₂₂H₄₅NO [4]

Molecular Weight 339.60 g/mol [4]

Appearance Colorless to pale yellow liquid General knowledge

Solubility

Soluble in non-polar organic

solvents (e.g., n-dodecane,

kerosene), insoluble in water.

[5][6]

CAS Registry Number 55334-54-8 [4]

Core Principles of Solvent Extraction with N,N-
Dioctylhexanamide
Solvent extraction with N,N-Dioctylhexanamide is based on the principle of liquid-liquid

extraction, where a solute (the metal ion) is transferred from an aqueous phase to an

immiscible organic phase. The efficiency of this transfer is dictated by the distribution ratio (D),

which is the ratio of the concentration of the metal ion in the organic phase to its concentration

in the aqueous phase at equilibrium.

The extraction mechanism primarily involves the formation of a neutral complex between the

metal cation, nitrate anions (from the acidic aqueous phase), and the N,N-Dioctylhexanamide
molecules.[3] The amide's carbonyl oxygen atom acts as a Lewis base, coordinating with the
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metal ion. The long alkyl chains of the amide ensure the solubility of the resulting complex in

the organic diluent.

The general equilibrium for the extraction of a trivalent metal ion (M³⁺) from a nitric acid

solution can be represented as:

M³⁺(aq) + 3NO₃⁻(aq) + nDOHA(org) ⇌ M(NO₃)₃(DOHA)ₙ(org)

The stoichiometry of the extracted complex (the value of 'n') can vary depending on the metal

ion and the experimental conditions.[3]

Experimental Workflow for Solvent Extraction
The following diagram illustrates the typical workflow for a solvent extraction experiment using

N,N-Dioctylhexanamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. osti.gov [osti.gov]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.tandfonline.com/doi/abs/10.1080/07366299208918093
https://www.benchchem.com/product/b13935190/docs?utm_src=pdf-body#application-notes-and-protocols-for-solvent-extraction-using-n-n-dioctylhexanamide
https://www.benchchem.com/product/b13935190/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-solvent-extraction-using-n-n-dioctylhexanamide
https://www.benchchem.com/product/b13935190?utm_src=pdf-custom-synthesis#bc-rfq
https://www.osti.gov/servlets/purl/1668706
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13935190?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. scispace.com [scispace.com]

3. tandfonline.com [tandfonline.com]

4. Hexanamide, N,N-dioctyl- [webbook.nist.gov]

5. researchgate.net [researchgate.net]

6. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes and Protocols for Solvent Extraction
Using N,N-Dioctylhexanamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13935190/docs#application-notes-and-protocols-for-
solvent-extraction-using-n-n-dioctylhexanamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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